Cas no 1019458-00-4 ({1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine)
1019458-00-4 structure
Product Name:{1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine
CAS No:1019458-00-4
MF:C11H17BrN2S
MW:289.235080480576
CID:5057780
Update Time:2023-08-25
{1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine Chemical and Physical Properties
Names and Identifiers
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- {1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine
- [1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl]methanamine
- {1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine
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- Inchi: 1S/C11H17BrN2S/c12-11-2-1-10(15-11)8-14-5-3-9(7-13)4-6-14/h1-2,9H,3-8,13H2
- InChI Key: DAZCKFFGNIHWGO-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(CN2CCC(CN)CC2)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 195
- XLogP3: 2.3
- Topological Polar Surface Area: 57.5
{1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B145321-100mg |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 100mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B145321-500mg |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 500mg |
$ 570.00 | 2022-06-07 | ||
| TRC | B145321-1g |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 1g |
$ 865.00 | 2022-06-07 | ||
| Life Chemicals | F1908-2968-0.25g |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 95%+ | 0.25g |
$551.0 | 2023-09-07 | |
| Life Chemicals | F1908-2968-0.5g |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 95%+ | 0.5g |
$580.0 | 2023-09-07 | |
| Life Chemicals | F1908-2968-1g |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 95%+ | 1g |
$611.0 | 2023-09-07 | |
| Life Chemicals | F1908-2968-2.5g |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 95%+ | 2.5g |
$1222.0 | 2023-09-07 | |
| Life Chemicals | F1908-2968-5g |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 95%+ | 5g |
$1833.0 | 2023-09-07 | |
| Life Chemicals | F1908-2968-10g |
{1-[(5-bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine |
1019458-00-4 | 95%+ | 10g |
$2566.0 | 2023-09-07 |
{1-[(5-Bromothiophen-2-yl)methyl]piperidin-4-yl}methanamine Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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